2-Cyclopentyl-6-methyl-isonicotinic acid ethyl ester

• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• IUPAC Name: ethyl 2-cyclopentyl-6-methylpyridine-4-carboxylate
• InChI: InChI=1S/C14H19NO2/c1-3-17-14(16)12-8-10(2)15-13(9-12)11-6-4-5-7-11/h8-9,11H,3-7H2,1-2H3
• InChI Key: ONRZMCNIOIELKC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NC(=C1)C)C2CCCC2

Description

2-Cyclopentyl-6-methyl-isonicotinic acid ethyl ester is a useful research compound. Its molecular formula is C14H19NO2 and its molecular weight is 233.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under argon, Pd(dppf) (200 mg, 0.245 mmol) is added to a solution of 2-chloro-isonicotinic acid ethyl ester (4.80 g, 24.0 mmol) in dioxane (60 mL). A solution of cyclopentyl zinc chloride (50 mL, 24.0 mmol, ˜2 M solution in THF) is added dropwise. The mixture is stirred at 75° C. for 2 h before it is cooled to rt, carefully diluted with water and extracted twice with EA. The combined org. extracts are dried over MgSO4, filtered and concentrated. The crude product is purified by CC on silica gel eluting with heptane:EA 9:1 to give 2-cyclopentyl-6-methyl-isonicotinic acid ethyl ester (3.96 g) as an oil; LC-MS: tR=0.72 min, [M+1]+=234.11.